Cas no 2092563-12-5 (2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid)

• Product Name: 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
• CAS No: 2092563-12-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5045615
• Update Time: 2025-11-02

2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
• 2-prop-2-ynyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid
• 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-2-7-13-10(11(14)15)8-5-3-4-6-9(8)12-13/h1H,3-7H2,(H,14,15)
• InChI Key： YGNWPXQMMIEKRT-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(CCCC2)=NN1CC#C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Additional information on 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid

Comprehensive Guide to 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid (CAS No. 2092563-12-5)

2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid (CAS No. 2092563-12-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique tetrahydroindazole core and propynyl side chain, serves as a versatile building block for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold and its role in modulating various biological pathways.

The molecular structure of 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid combines a partially saturated indazole ring with a carboxylic acid functionality and a terminal alkyne group. This unique arrangement allows for diverse chemical modifications, making it valuable for drug discovery programs. Recent studies have explored its use in developing targeted therapies for inflammation-related conditions and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In the context of modern pharmaceutical development, 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid represents an important intermediate for creating small molecule drugs. The compound's tetrahydroindazole moiety is particularly noteworthy, as this structural motif appears in several clinically approved medications. Its carboxylic acid group provides an excellent handle for further derivatization, while the propynyl side chain offers opportunities for click chemistry applications, a technique that has revolutionized bioconjugation in recent years.

The synthesis of 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid typically involves multi-step organic transformations, with careful control of reaction conditions to maintain the integrity of its sensitive functional groups. Pharmaceutical chemists value this compound for its balanced physicochemical properties, including moderate solubility and favorable lipophilicity profiles, which are crucial for drug-like molecules. These characteristics make it particularly suitable for developing orally bioavailable compounds, a key focus area in contemporary drug development.

Recent advancements in cancer research have highlighted the potential of 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid derivatives as modulators of specific protein-protein interactions. The compound's framework has shown promise in targeting protein kinases involved in cell signaling pathways, addressing a major area of interest in oncology drug discovery. This aligns with the growing demand for targeted cancer therapies that minimize side effects compared to traditional chemotherapy approaches.

From a commercial perspective, 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid has seen increasing demand from contract research organizations and academic laboratories specializing in medicinal chemistry. The compound's versatility as a synthetic intermediate has made it valuable for creating diverse chemical libraries used in high-throughput screening campaigns. Suppliers typically offer this chemical with high purity standards, often exceeding 98%, to meet the rigorous requirements of pharmaceutical research.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid. This includes investigating catalytic methods that reduce waste generation and improve atom economy, responding to the pharmaceutical industry's push toward more environmentally friendly manufacturing processes. Such developments are particularly relevant given the increasing focus on sustainable drug development practices among regulatory agencies and consumers alike.

The analytical characterization of 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's structural integrity and purity, which are critical parameters for research applications. The availability of comprehensive analytical data for this material has facilitated its adoption in various drug discovery programs worldwide.

Looking toward future applications, 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid continues to attract interest for its potential in proteolysis targeting chimera (PROTAC) development. This emerging technology in drug discovery aims to degrade rather than inhibit target proteins, representing a paradigm shift in therapeutic approaches. The compound's structural features make it suitable for incorporation into these innovative molecular designs, positioning it at the forefront of next-generation therapeutics.

For researchers working with 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid, proper handling and storage are essential to maintain its stability. The compound should be stored under inert atmosphere at low temperatures to preserve its reactive functional groups. These precautions align with general best practices for handling organic intermediates in pharmaceutical research settings.

The intellectual property landscape surrounding 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid and its derivatives continues to evolve, with several patents filed for specific applications in various therapeutic areas. This reflects the compound's ongoing relevance in pharmaceutical innovation and the competitive nature of drug discovery research. Companies and academic institutions actively monitor these developments to identify opportunities for novel therapeutic interventions.

In conclusion, 2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid (CAS No. 2092563-12-5) represents a valuable chemical entity with diverse applications in modern drug discovery. Its unique structural features, combined with its synthetic versatility, make it an important tool for medicinal chemists working on innovative therapeutics. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to maintain its position as a key building block in the development of next-generation pharmaceutical agents.